Cas no 73391-96-5 (N-Benzyl-2-bromo-N-methylacetamide)
N-Benzyl-2-bromo-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- α-Bromo-N-benzyl-N-methylacetamide
- AC1L44TI
- CCRIS 1816
- LS-188760
- N-benzyl-2-bromo-N-methylethanamide
- N-methyl-N-(phenylmethyl)-2-bromoacetamide
- SureCN3301637
- LS-11098
- a-Bromo-N-benzyl-N-methylacetamide
- N-Methyl-N-benzylbromoacetamide
- SCHEMBL3301637
- CS-0187577
- EN300-116185
- D97595
- XIBVVIAYYYFAAI-UHFFFAOYSA-N
- alpha-Bromo-N-benzyl-N-methylacetamide
- AKOS005288972
- 73391-96-5
- DTXSID30994105
- MFCD02751705
- N-(Bromoacetyl)-N-methylbenzylamine; N-Methyl-N-benzyl-2-bromoacetamide; N-Methyl-N-benzylbromoacetamide
- N-Benzyl-2-bromo-N-methylacetamide
- DTXCID301421145
- ALBB-030948
-
- MDL: MFCD02751705
- Inchi: 1S/C10H12BrNO/c1-12(10(13)7-11)8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- InChI Key: XIBVVIAYYYFAAI-UHFFFAOYSA-N
- SMILES: BrCC(N(C)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 241.01023g/mol
- Monoisotopic Mass: 241.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.3Ų
N-Benzyl-2-bromo-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ115-200mg |
N-Benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 97+% | 200mg |
441.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ115-50mg |
N-Benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 97+% | 50mg |
182.0CNY | 2021-07-17 | |
| abcr | AB529276-500 mg |
N-Benzyl-2-bromo-N-methylacetamide; . |
73391-96-5 | 500MG |
€195.40 | 2022-08-31 | ||
| abcr | AB529276-1 g |
N-Benzyl-2-bromo-N-methylacetamide; . |
73391-96-5 | 1g |
€228.00 | 2022-08-31 | ||
| abcr | AB529276-5 g |
N-Benzyl-2-bromo-N-methylacetamide; . |
73391-96-5 | 5g |
€618.00 | 2022-08-31 | ||
| eNovation Chemicals LLC | Y1054044-1g |
N-benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 97+% | 1g |
$135 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1212576-5g |
N-Benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 95% | 5g |
$600 | 2024-07-23 | |
| TRC | B680225-1000mg |
a-Bromo-N-benzyl-N-methylacetamide |
73391-96-5 | 1g |
$ 1499.00 | 2023-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1258247-250mg |
N-Benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 97% | 250mg |
¥287.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1258247-1g |
N-Benzyl-2-bromo-N-methylacetamide |
73391-96-5 | 97% | 1g |
¥ƆLJŹȋ | 2023-07-25 |
N-Benzyl-2-bromo-N-methylacetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-Benzyl-2-bromo-N-methylacetamide
N-Benzyl-2-bromo-N-methylacetamide (CAS No. 73391-96-5): An Overview of Its Synthesis, Applications, and Recent Research
N-Benzyl-2-bromo-N-methylacetamide (CAS No. 73391-96-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has found applications in various areas, including the synthesis of complex organic molecules and the development of novel pharmaceutical agents. In this article, we will delve into the synthesis, properties, and recent research advancements related to N-Benzyl-2-bromo-N-methylacetamide.
Synthesis of N-Benzyl-2-bromo-N-methylacetamide
The synthesis of N-Benzyl-2-bromo-N-methylacetamide involves a series of well-defined chemical reactions. One common approach is to start with benzylamine and methyl acetate, which are reacted in the presence of a brominating agent such as bromine or N-bromosuccinimide (NBS). The reaction typically proceeds through an intermediate bromoacetate ester, which is then hydrolyzed to form the desired amide. The detailed synthetic route can be summarized as follows:
- Benzylamine reacts with methyl acetate to form N-benzyl-N-methylacetamide.
- The resulting amide is brominated using NBS to introduce the bromo group at the 2-position.
- The final product, N-Benzyl-2-bromo-N-methylacetamide, is isolated and purified through standard techniques such as recrystallization or column chromatography.
This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.
Physical and Chemical Properties
N-Benzyl-2-bromo-N-methylacetamide is a white crystalline solid with a melting point of approximately 85°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound exhibits strong UV absorption at around 250 nm due to the presence of the aromatic benzyl group and the electron-withdrawing bromo substituent.
The molecular formula of N-Benzyl-2-bromo-N-methylacetamide is C10H13BrNO2, with a molecular weight of 247.11 g/mol. Its chemical structure features a benzyl group attached to an amide functional group, which is further substituted with a bromo group at the 2-position. This unique structure confers several interesting properties that make it valuable in various applications.
Applications in Organic Synthesis
N-Benzyl-2-bromo-N-methylacetamide serves as a valuable building block in organic synthesis due to its reactivity and functional group diversity. It can be used as an intermediate in the synthesis of more complex molecules, particularly those containing nitrogen and bromine functionalities. For example, it can be converted into various substituted amides and amines through nucleophilic substitution reactions or coupling reactions with other organic compounds.
In recent years, there has been increasing interest in using N-Benzyl-2-bromo-N-methylacetamide as a starting material for the synthesis of bioactive molecules. Researchers have explored its potential in the development of new drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities.
Pharmaceutical Applications
The pharmaceutical industry has shown significant interest in compounds derived from N-Benzyl-2-bromo-N-methylacetamide. One notable application is in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The bromo substituent in N-Benzyl-2-bromo-N-methylacetamide can be strategically positioned to enhance the prodrug's stability and bioavailability.
Recent research has also focused on using this compound as a scaffold for designing new therapeutic agents. For example, studies have demonstrated that certain derivatives of N-Benzyl-2-bromo-N-methylacetamide exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. These findings have opened up new avenues for the treatment of chronic inflammatory diseases such as arthritis and asthma.
Recent Research Advancements
The scientific community continues to explore new applications and properties of N-Benzyl-2-bromo-N-methylacetamide strong>. A recent study published in the Journal of Medicinal Chemistry investigated the use of this compound as a lead structure for developing novel antiviral agents against RNA viruses. The researchers synthesized a series of derivatives by modifying the benzyl and bromo groups and evaluated their antiviral activity against influenza virus strains. The results showed that several derivatives exhibited high antiviral efficacy with low cytotoxicity, making them promising candidates for further development.
In another study published in Organic Letters, scientists reported a novel synthetic route for preparing enantiomerically pure forms of N-Benzyl-2-bromo-N-methylacetamide strong>. This achievement is significant because enantiopure compounds are often required for pharmaceutical applications due to their enhanced biological activity and reduced side effects. The new synthetic method involves asymmetric catalysis using chiral ligands, providing high enantioselectivity and yield.
Conclusion
N-Benzyl-2-bromo-N-methylacetamide (CAS No. 73391-96-5) strong> is a multifaceted compound with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical structure makes it an attractive building block for synthesizing complex molecules with potential therapeutic properties. Recent advancements in both synthetic methods and biological evaluations have further highlighted its importance in developing new drugs and treatments for various diseases.
73391-96-5 (N-Benzyl-2-bromo-N-methylacetamide) Related Products
- 141264-26-8(Acetamide, N-formyl-N-(phenylmethyl)-)
- 166771-57-9(Acetamide, 2-bromo-N-[(1R)-1-phenylethyl]-)
- 149419-59-0(Acetamide, 2-bromo-N,N-bis(phenylmethyl)-)
- 93017-46-0(N,N'-Bis(dibromoacetyl)-N,N'-diethyl-1,4-xylylenediamine)
- 70110-38-2(2-Bromo-N-(1-phenylethyl)acetamide)
- 2945-03-1(N-Benzyl-2-bromoacetamide)
- 91335-65-8(Benzamide,N,N-bis(2-bromoethyl)-)
- 100140-99-6(Acetamide, 2-bromo-N-(1-methylethyl)-N-(phenylmethyl)-)
- 3027-02-9(N-Benzyldiacetamide)
- 155967-77-4(Benzamide, N-(2-bromoethyl)-N-(phenylmethyl)-)